Cas no 635-39-2 (Guanine hydrochloride)

• Product Name: Guanine hydrochloride
• CAS No: 635-39-2
• MF: C₅H₆ClN₅O
• MW: 187.587038516998
• MDL: MFCD00213670
• CID: 39325
• PubChem ID: 24873492
• Update Time: 2025-06-17

Guanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Guanine hydrochloride
• Guanine hydrochloride monohydrate
• Guanine Hydrochloride Hydrate
• Glycogen
• 2-Aminohypoxanthine Hydrochloride Hydrate
• 2-Amino-1,7-dihydro-6H-purin-6-one monohydrochloride
• Guanine HCl
• 2-Amino-1H-purin-6(7H)-one hydrochloride
• Guanine, monohydrochloride
• USAF S-1
• Guanine, hydrochloride
• 6H-Purin-6-one, 2-amino-1,7-dihydro-, monohydrochloride
• Guanine, HCl
• 2-amino-9h-purin-6-ol hydrochloride(1:1)
• 2-Amino-6-hydroxypurine hydrochloride
• 6H-Purin-6-one, 2-amino-1,9-dihydro-, hydrochloride (1:1)
• 2-amino-3,7-dihydropurin-6-one hydrochloride
• Salzsaure Guanin
• PubChem9573
• C

• MDL： MFCD00213670
• Inchi： 1S/C5H5N5O.ClH/c6-5-9-3-2(4(11)10-5)7-1-8-3;/h1H,(H4,6,7,8,9,10,11);1H
• InChI Key： IBAOFQIOOBQLHE-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(N=CN2)N=C(N)N1
• BRN： 4159901

Computed Properties

• Exact Mass: 187.02600
• Monoisotopic Mass: 187.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Crystalline powder.
• Density: 2.19g/cm3
• Melting Point: ≥300 °C
• Boiling Point: 591.4ºC at 760 mmHg
• Flash Point: 311.4ºC
• Refractive Index: 2.047
• Water Partition Coefficient: Slightly soluble in water
• PSA: 100.45000
• LogP: 0.61160
• Solubility: Not determined
• Merck: 4564

Guanine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：MF8400000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds